An In-depth Technical Guide on the Chemical Properties of 2-Bromo-3-formylpyridine
An In-depth Technical Guide on the Chemical Properties of 2-Bromo-3-formylpyridine
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties of 2-Bromo-3-formylpyridine, a key building block in medicinal chemistry and organic synthesis. The document details its physical and chemical characteristics, spectroscopic data, and reactivity. Furthermore, it presents detailed experimental protocols for its synthesis and common transformations, including the Suzuki-Miyaura coupling and Wittig reaction. The guide also visualizes a key signaling pathway where derivatives of this compound show potential therapeutic relevance and outlines a typical experimental workflow for its synthetic utilization. This document is intended to be a valuable resource for researchers and professionals engaged in drug discovery and development, as well as synthetic organic chemistry.
Introduction
2-Bromo-3-formylpyridine, also known as 2-bromonicotinaldehyde, is a heterocyclic compound of significant interest in the field of organic synthesis and medicinal chemistry. Its structure, incorporating a pyridine ring substituted with a bromine atom and a formyl (aldehyde) group, offers a versatile platform for the synthesis of a wide array of more complex molecules. The presence of these two reactive functional groups, the bromine atom at the 2-position and the aldehyde at the 3-position, allows for selective and diverse chemical modifications. The pyridine nitrogen atom also influences the reactivity of the ring and the substituents.
This guide aims to provide a detailed technical resource on the chemical properties and synthetic applications of 2-Bromo-3-formylpyridine, with a focus on its utility for researchers, scientists, and drug development professionals.
Chemical and Physical Properties
2-Bromo-3-formylpyridine is a solid at room temperature.[1][2] Its core chemical and physical properties are summarized in the table below. It is important to note that some reported values, such as the melting point, show slight variations across different sources.
| Property | Value | Reference(s) |
| Molecular Formula | C₆H₄BrNO | [1][2][3] |
| Molecular Weight | 186.01 g/mol | [1][2][3] |
| CAS Number | 128071-75-0 | [1][2][3] |
| Appearance | Solid | [1][2] |
| Melting Point | 49-53 °C or 73 °C | [4] |
| Boiling Point | 100 °C at 3 mmHg | [5] |
| Density (Predicted) | 1.683 g/cm³ | [5] |
| Flash Point (Predicted) | 115.7 °C | [5] |
| Refractive Index (Predicted) | 1.619 | [5] |
| Solubility | Soluble in common organic solvents | [4] |
Spectroscopic Data
¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show three aromatic protons on the pyridine ring and one aldehyde proton. The chemical shifts (δ) are influenced by the electronegativity of the bromine atom, the nitrogen atom in the pyridine ring, and the deshielding effect of the aldehyde group.
| Proton | Chemical Shift (ppm, predicted) | Multiplicity | Coupling Constant (J, Hz, predicted) |
| CHO | 10.0 - 10.5 | s | - |
| H-4 | 8.0 - 8.3 | dd | J(H4,H5) = 7-8, J(H4,H6) = 1-2 |
| H-5 | 7.4 - 7.6 | dd | J(H5,H4) = 7-8, J(H5,H6) = 4-5 |
| H-6 | 8.6 - 8.8 | dd | J(H6,H5) = 4-5, J(H6,H4) = 1-2 |
¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will display six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts are indicative of the electronic environment of each carbon.
| Carbon | Chemical Shift (ppm, predicted) |
| C=O | 188 - 192 |
| C-2 | 145 - 150 |
| C-3 | 130 - 135 |
| C-4 | 125 - 130 |
| C-5 | 128 - 132 |
| C-6 | 152 - 156 |
Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be characterized by strong absorption bands corresponding to the carbonyl group of the aldehyde and the C-Br bond, as well as vibrations of the pyridine ring.
| Functional Group | Wavenumber (cm⁻¹, predicted) | Intensity |
| C=O stretch | 1700 - 1720 | Strong |
| Aromatic C-H stretch | 3050 - 3100 | Medium |
| Aromatic C=C and C=N stretch | 1550 - 1600 | Medium |
| C-Br stretch | 500 - 600 | Strong |
Mass Spectrometry (MS)
In the mass spectrum, the molecular ion peak (M+) would be observed at m/z 185 and 187 with an intensity ratio of approximately 1:1, which is characteristic of the presence of a single bromine atom.[6] Key fragmentation patterns would likely involve the loss of the formyl group (-CHO, 29 Da) and the bromine atom (-Br, 79/81 Da).[7]
Reactivity and Synthetic Applications
2-Bromo-3-formylpyridine is a bifunctional molecule, and its reactivity is dictated by the aldehyde and the bromo-substituent on the electron-deficient pyridine ring. The aldehyde group can undergo typical reactions such as oxidation, reduction, and nucleophilic addition (e.g., Wittig reaction, Grignard reaction). The bromine atom is susceptible to nucleophilic aromatic substitution and can participate in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Heck, and Sonogashira reactions.[4][5] This dual reactivity makes it a valuable precursor for the synthesis of highly substituted pyridine derivatives, which are common scaffolds in pharmaceuticals and agrochemicals.[4][8]
Experimental Protocols
The following sections provide detailed experimental protocols for the synthesis of 2-Bromo-3-formylpyridine and two of its key synthetic transformations.
Synthesis of 2-Bromo-3-formylpyridine
This protocol describes the synthesis of 2-Bromo-3-formylpyridine via the oxidation of 2-bromo-3-(hydroxymethyl)pyridine. This method is often preferred due to its selectivity and milder reaction conditions compared to the direct bromination of 3-formylpyridine.[4]
Reaction: Oxidation of 2-bromo-3-(hydroxymethyl)pyridine
Reagents and Materials:
-
2-bromo-3-(hydroxymethyl)pyridine
-
Manganese dioxide (activated)
-
Dichloromethane (DCM), anhydrous
-
Magnesium sulfate (anhydrous)
-
Round-bottom flask
-
Magnetic stirrer and stir bar
-
Reflux condenser
-
Standard glassware for workup and purification
-
Silica gel for column chromatography
-
Solvents for chromatography (e.g., hexanes, ethyl acetate)
Procedure:
-
To a solution of 2-bromo-3-(hydroxymethyl)pyridine (1.0 eq) in anhydrous dichloromethane (10 mL/mmol of substrate) in a round-bottom flask, add activated manganese dioxide (5.0-10.0 eq).
-
Stir the resulting suspension vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).
-
Upon completion of the reaction (typically after 12-24 hours), filter the reaction mixture through a pad of celite to remove the manganese dioxide. Wash the celite pad with additional dichloromethane.
-
Combine the organic filtrates and wash with water and then with brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
-
Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford pure 2-Bromo-3-formylpyridine.
Suzuki-Miyaura Coupling Reaction
This protocol outlines a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 2-Bromo-3-formylpyridine with an arylboronic acid.[9]
Reaction: C-C bond formation at the 2-position of the pyridine ring.
Reagents and Materials:
-
2-Bromo-3-formylpyridine
-
Arylboronic acid (1.2 eq)
-
Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)
-
Base (e.g., K₂CO₃, 2.0 eq)
-
Solvent system (e.g., 1,4-dioxane/water, 4:1)
-
Round-bottom flask or Schlenk tube
-
Magnetic stirrer and stir bar
-
Reflux condenser
-
Inert gas supply (Argon or Nitrogen)
-
Standard glassware for workup and purification
Procedure:
-
To a dry round-bottom flask or Schlenk tube, add 2-Bromo-3-formylpyridine (1.0 eq), the arylboronic acid (1.2 eq), the base (2.0 eq), and the palladium catalyst (3-5 mol%).
-
Evacuate and backfill the flask with an inert gas (e.g., argon) three times.
-
Add the degassed solvent system via syringe.
-
Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed, as monitored by TLC.
-
Cool the reaction to room temperature and dilute with water.
-
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel.
Wittig Reaction
This protocol provides a general method for the olefination of the aldehyde group of 2-Bromo-3-formylpyridine using a phosphonium ylide (Wittig reagent).[1][3]
Reaction: Conversion of the aldehyde to an alkene.
Reagents and Materials:
-
2-Bromo-3-formylpyridine
-
Phosphonium salt (e.g., methyltriphenylphosphonium bromide, 1.1 eq)
-
Strong base (e.g., n-butyllithium or potassium tert-butoxide, 1.1 eq)
-
Anhydrous solvent (e.g., THF or diethyl ether)
-
Round-bottom flask
-
Magnetic stirrer and stir bar
-
Inert gas supply (Argon or Nitrogen)
-
Syringes for transfer of reagents
-
Standard glassware for workup and purification
Procedure:
-
To a suspension of the phosphonium salt (1.1 eq) in anhydrous THF under an inert atmosphere, add the strong base (1.1 eq) at 0 °C or room temperature, depending on the base used. Stir the mixture until the characteristic color of the ylide appears.
-
Cool the ylide solution to 0 °C and add a solution of 2-Bromo-3-formylpyridine (1.0 eq) in anhydrous THF dropwise.
-
Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
-
Quench the reaction by adding water.
-
Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel.
Biological Relevance and Signaling Pathways
Derivatives of 2-Bromo-3-formylpyridine are of significant interest in drug discovery due to the prevalence of the substituted pyridine scaffold in biologically active molecules.[4] For instance, various pyridine-containing compounds have been investigated as inhibitors of protein kinases, which are key regulators of cellular signaling pathways often dysregulated in diseases like cancer.[10][11]
One such critical pathway is the PI3K/AKT/mTOR signaling cascade, which controls cell growth, proliferation, and survival.[12] The diagram below illustrates this pathway and indicates the potential point of intervention for kinase inhibitors derived from 2-Bromo-3-formylpyridine.
Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of a potential kinase inhibitor derived from 2-Bromo-3-formylpyridine.
Experimental Workflow Visualization
The synthetic utility of 2-Bromo-3-formylpyridine is best illustrated through a typical experimental workflow. The following diagram outlines the key steps involved in the synthesis of a biaryl pyridine derivative via a Suzuki-Miyaura coupling reaction, followed by purification and characterization.
Caption: A typical experimental workflow for the synthesis of a biaryl pyridine derivative using 2-Bromo-3-formylpyridine in a Suzuki-Miyaura coupling reaction.
Safety Information
2-Bromo-3-formylpyridine is a chemical that should be handled with appropriate safety precautions. It is classified as harmful if swallowed and may cause skin and eye irritation.[1] It is essential to use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[1][2]
Conclusion
2-Bromo-3-formylpyridine is a versatile and valuable building block in organic synthesis, particularly for the construction of complex pyridine-containing molecules with potential applications in drug discovery and materials science. Its dual reactivity, arising from the aldehyde and bromo functionalities, allows for a wide range of chemical transformations. This guide has provided a comprehensive overview of its chemical properties, spectroscopic data, and synthetic utility, along with detailed experimental protocols and visualizations of its biological relevance and experimental workflow. It is hoped that this resource will be of significant benefit to researchers and professionals working in related fields.
References
- 1. Wittig Reaction [organic-chemistry.org]
- 2. pfeifer.phas.ubc.ca [pfeifer.phas.ubc.ca]
- 3. open.bu.edu [open.bu.edu]
- 4. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
- 5. 2-Bromo-3-Pyridinecarboxaldehyde | CAS 89465-80-9 | High Purity Supplier & Manufacturer in China [pipzine-chem.com]
- 6. whitman.edu [whitman.edu]
- 7. chemistry.miamioh.edu [chemistry.miamioh.edu]
- 8. lookchem.com [lookchem.com]
- 9. benchchem.com [benchchem.com]
- 10. Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Synthesis and biological evaluation of pyrido[3',2':4,5]furo[3,2-d]pyrimidine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
